Cas no 1379440-25-1 ((S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid)

• Product Name: (S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid
• CAS No: 1379440-25-1
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 4697899
• PubChem ID: 6951372
• Update Time: 2024-03-01

(S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2,6-Difluorophenyl)-2-hydroxyacetic acid

• Inchi： 1S/C8H6F2O3/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7,11H,(H,12,13)/t7-/m0/s1
• InChI Key： BMZWDQNFSCPFCG-ZETCQYMHSA-N
• SMILES： FC1C=CC=C(C=1[C@@H](C(=O)O)O)F

Computed Properties

• Exact Mass: 188.02850037 g/mol
• Monoisotopic Mass: 188.02850037 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5
• Molecular Weight: 188.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes